Cas no 53940-49-1 (Phenol,2-methoxy-4-(2-oxiranylmethyl)-)

• Product Name: Phenol,2-methoxy-4-(2-oxiranylmethyl)-
• CAS No: 53940-49-1
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 375699
• PubChem ID: 92349
• Update Time: 2025-04-19

Phenol,2-methoxy-4-(2-oxiranylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol,2-methoxy-4-(2-oxiranylmethyl)-
• 2-methoxy-4-(oxiran-2-ylmethyl)phenol
• 2-methoxy-4-(oxiranylmethyl)phenol
• 4-(2,3-Epoxypropyl)-2-methoxyphenol
• 4-(Epoxypropane)-2-methoxyphenol
• CCRIS 1154
• Eugeno-2',3'-oxide
• Eugenol oxide
• Phenol, 2-methoxy-4-(oxiranylmethyl)-
• Phenol, 4-(2,3-epoxypropyl)-2-methoxy-
• p-Hydroxy-m-methoxyphenylpropylene oxide
• NS00056561
• Phenol, 2-methoxy-4-(2-oxiranylmethyl)-
• DTXSID90886077
• 2-methoxy-4-[(oxiran-2-yl)methyl]phenol
• CHEBI:193732
• 53940-49-1
• SCHEMBL1261582
• EINECS 258-878-8

• Inchi： 1S/C10H12O3/c1-12-10-5-7(2-3-9(10)11)4-8-6-13-8/h2-3,5,8,11H,4,6H2,1H3
• InChI Key： WQAPNRUAKQGQLB-UHFFFAOYSA-N
• SMILES： O1CC1CC1C=CC(=C(C=1)OC)O

Computed Properties

• Exact Mass: 180.07866
• Monoisotopic Mass: 180.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 42Ų

Experimental Properties

• Density: 1.1185 (rough estimate)
• Boiling Point: 253.02°C (rough estimate)
• Refractive Index: 1.5220 (estimate)
• PSA: 41.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols